2-(2-Methyl-1H-imidazol-1-yl)benzylamine

• IUPAC Name: [2-(2-methylimidazol-1-yl)phenyl]methanamine
• InChI: InChI=1S/C11H13N3/c1-9-13-6-7-14(9)11-5-3-2-4-10(11)8-12/h2-7H,8,12H2,1H3
• InChI Key: JCHDRPRQPSKZQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC=CC=C2CN
• Molecular Formula: C11H13N3
• DSSTOX Substance ID: DTXSID60424420
• Molecular Weight: 187.24 g/mol
• CAS No.: 876717-29-2

Description

“2-(2-Methyl-1H-imidazol-1-yl)benzylamine” is a nitrogen heterocycle. It is also known as 1-Benzyl-2-methylimidazole.

Synthesis Analysis

The synthesis of 1-Benzyl-2-methylimidazole involves treatment with ammonia and sodium, which yields 2-methylimidazole. More detailed synthesis methods and applications of imidazole derivatives can be found in various studies.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The molecule has a molecular weight of 172.2264.

Chemical Reactions Analysis

Imidazole is an amphoteric compound, showing both acidic and basic properties. It forms mixed ligand Pt (II) complexes. More detailed information about the chemical reactions involving imidazole derivatives can be found in various studies.

Physical and Chemical Properties Analysis

“this compound” is a white or colorless solid that is highly soluble in water and other polar solvents. More detailed physical and chemical properties can be found in various sources.

Scientific Research Applications

Synthesis and Biological Activity

• α2-Adrenergic Agonists : Research has demonstrated that 2-(arylamino)imidazoles, a class to which 2-(2-Methyl-1H-imidazol-1-yl)benzylamine belongs, exhibit potent and selective agonist activity at α2-adrenoceptors. These compounds have shown efficacy in reducing intraocular pressure and blood pressure, indicating their potential in treating conditions like glaucoma and hypertension (Munk et al., 1997).

• Antimicrobial Studies : A study on novel imidazole analogs, including this compound derivatives, found potent bioactivity against pathogenic fungi and bacteria. These findings suggest their potential application as antimicrobial agents (Dahiya, 2008).

Synthesis and Characterization of Metal Complexes

• Metal Complexes : Research involving the synthesis of metal complexes with imidazole derivatives, such as this compound, has revealed their promising antibacterial, antifungal, and antitumor activities. These complexes exhibit potential for the development of new therapeutic agents (al-Hakimi et al., 2020).

Material Science and Corrosion Inhibition

• Corrosion Inhibition : Benzimidazole derivatives have been studied for their effectiveness as corrosion inhibitors for steel in acidic environments. This research indicates that compounds structurally related to this compound can significantly reduce corrosion, suggesting applications in material protection (Yadav et al., 2015).

Catalysis

• N-heterocyclic Carbenes : Imidazol-2-ylidenes, related to the imidazole structure, have been identified as efficient catalysts in transesterification and acylation reactions, highlighting the utility of imidazole derivatives in synthetic organic chemistry (Grasa et al., 2002).

Ferroelectric and Antiferroelectric Properties

• Ferroelectricity and Antiferroelectricity : The imidazole unit, due to its dipolar nature, has been demonstrated to possess bistable electric polarity and switchable ferroelectricity at temperatures above room temperature. This property is significant for the development of lead- and rare-metal-free ferroelectric devices (Horiuchi et al., 2012).

Mechanism of Action

Target of Action

Imidazole derivatives, which this compound is a part of, are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . This suggests that the compound may interact with a variety of biological targets.

Mode of Action

Imidazole compounds are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds due to the presence of nitrogen atoms in the imidazole ring .

Pharmacokinetics

Imidazole compounds are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that this compound could have multiple effects at the molecular and cellular level .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazole derivatives have a broad range of chemical and biological properties, making them important in the development of new drugs. Future research may focus on the development of novel methods for the regiocontrolled synthesis of substituted imidazoles due to their versatility and utility in various areas.